Cas no 842136-27-0 (5-Bromo-2,4-dimethylbenzoic acid)

• Product Name: 5-Bromo-2,4-dimethylbenzoic acid
• CAS No: 842136-27-0
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD24107212
• CID: 2107637
• PubChem ID: 555765
• Update Time: 2025-08-05

5-Bromo-2,4-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-dimethylbenzoic acid
• GQDYGQDSEFKPQO-UHFFFAOYSA-N
• 5-Bromo-2,4-dimethyl-benzoic acid
• CM10198
• Benzoic acid, 5-bromo-2,4-dimethyl-
• AS06300
• Z2235386836
• 5-Bromo-2,4-dimethylbenzoic acid (ACI)
• EN300-113603
• 842136-27-0
• Z1450923143
• MFCD24107212
• CS-W000151
• CS-13365
• A1-34251
• 5-bromo-2,4-dimethylbenzoicacid
• N12774
• AKOS020008644
• DA-02474
• SCHEMBL155337
• 5-Bromo-2,4-dimethylbenzoic acid

• MDL： MFCD24107212
• Inchi： 1S/C9H9BrO2/c1-5-3-6(2)8(10)4-7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： GQDYGQDSEFKPQO-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(C)=C(Br)C=1)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives